Cas no 35345-11-0 (2-(4-chlorophenyl)-4,5-dimethyl-1H-Imidazole)

• Product Name: 2-(4-chlorophenyl)-4,5-dimethyl-1H-Imidazole
• CAS No: 35345-11-0
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• CID: 1111380
• PubChem ID: 24740680
• Update Time: 2025-04-20

2-(4-chlorophenyl)-4,5-dimethyl-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-4,5-dimethyl-1H-Imidazole
• DTXSID101257435
• SCHEMBL23758268
• 35345-11-0

• Inchi： 1S/C11H11ClN2/c1-7-8(2)14-11(13-7)9-3-5-10(12)6-4-9/h3-6H,1-2H3,(H,13,14)
• InChI Key： WHTKGGIYNBVNMF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(C)=C(C)N1

Computed Properties

• Exact Mass: 206.0610761g/mol
• Monoisotopic Mass: 206.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 28.7Ų